(S)-3,4-dicarboxyphenylglycine

• Molecular Formula: C10H9NO6
• Molecular Weight: 239.18 g/mol
• IUPAC Name: 4-(carboxymethylamino)phthalic acid
• InChI: InChI=1S/C10H9NO6/c12-8(13)4-11-5-1-2-6(9(14)15)7(3-5)10(16)17/h1-3,11H,4H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key: UEZXIDOCKYONTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC(=O)O)C(=O)O)C(=O)O

Description

(S)-3,4-Dicarboxyphenylglycine is an organic compound that belongs to the class of amino acids It is characterized by the presence of two carboxyl groups attached to a phenyl ring and a glycine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (S)-3,4-dicarboxyphenylglycine typically involves the use of starting materials such as 3,4-dicarboxybenzaldehyde and glycine. One common method is the Strecker synthesis, which involves the reaction of an aldehyde with ammonia and hydrogen cyanide, followed by hydrolysis to yield the desired amino acid. The reaction conditions often include acidic or basic environments to facilitate the formation of the intermediate compounds and the final product.

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as crystallization and chromatography are employed to purify the compound. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: (S)-3,4-Dicarboxyphenylglycine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxyl groups to alcohols or other reduced forms.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of substituted derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under controlled conditions.

Substitution: Reagents such as halogens, nitrating agents, or sulfonating agents are used under specific conditions to achieve the desired substitutions.

Major Products Formed: The major products formed from these reactions include various substituted phenylglycine derivatives, oxidized quinones, and reduced alcohols or amines.

Scientific Research Applications

(S)-3,4-Dicarboxyphenylglycine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential role in modulating biological pathways and as a probe in biochemical assays.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for certain diseases.

Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (S)-3,4-dicarboxyphenylglycine involves its interaction with specific molecular targets and pathways. The compound can act as an agonist or antagonist of certain receptors, modulating their activity and influencing downstream signaling pathways. Its effects are mediated through binding to active sites on enzymes or receptors, leading to changes in their conformation and activity.

Comparison with Similar Compounds

(S)-3,4-Dihydroxyphenylglycine: Similar in structure but with hydroxyl groups instead of carboxyl groups.

(S)-3,4-Dimethoxyphenylglycine: Contains methoxy groups instead of carboxyl groups.

(S)-3,4-Dichlorophenylglycine: Features chlorine atoms instead of carboxyl groups.

Uniqueness: (S)-3,4-Dicarboxyphenylglycine is unique due to the presence of two carboxyl groups, which confer distinct chemical reactivity and biological activity. This structural feature allows it to participate in a wide range of chemical reactions and interact with specific molecular targets, making it a valuable compound in various research applications.